Cas no 2229349-98-6 (2-(2-bromo-4,5-difluorophenyl)prop-2-enoic acid)

• Product Name: 2-(2-bromo-4,5-difluorophenyl)prop-2-enoic acid
• CAS No: 2229349-98-6
• MF: C₉H₅BrF₂O₂
• MW: 263.035609006882
• CID: 5856717
• PubChem ID: 165826692
• Update Time: 2025-10-29

2-(2-bromo-4,5-difluorophenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-4,5-difluorophenyl)prop-2-enoic acid
• 2229349-98-6
• EN300-1923720

• Inchi： 1S/C9H5BrF2O2/c1-4(9(13)14)5-2-7(11)8(12)3-6(5)10/h2-3H,1H2,(H,13,14)
• InChI Key： SNZFOSMIOCMEBS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1C(=C)C(=O)O)F)F

Computed Properties

• Exact Mass: 261.94410g/mol
• Monoisotopic Mass: 261.94410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(2-bromo-4,5-difluorophenyl)prop-2-enoic acid

Professional Introduction to 2-(2-bromo-4,5-difluorophenyl)prop-2-enoic Acid (CAS No. 2229349-98-6)

2-(2-bromo-4,5-difluorophenyl)prop-2-enoic acid, with the chemical identifier CAS No. 2229349-98-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of aromatic carboxylic acids, characterized by its unique structural and functional properties. The presence of both bromine and fluorine substituents in its aromatic ring confers distinct reactivity and potential biological activity, making it a valuable scaffold for medicinal chemistry investigations.

The molecular structure of 2-(2-bromo-4,5-difluorophenyl)prop-2-enoic acid consists of a propenoic acid moiety attached to a phenyl ring substituted with bromine at the 2-position and fluorine atoms at the 4 and 5 positions. This specific arrangement of atoms imparts a high degree of electronic richness to the molecule, influencing its interaction with biological targets. The carboxylic acid group at one end of the molecule provides a site for hydrogen bonding and coordination, while the double bond in the propenoic side chain allows for further functionalization through various synthetic transformations.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing both bromine and fluorine substituents. These elements are known to enhance metabolic stability and binding affinity, which are critical factors in drug design. The study of 2-(2-bromo-4,5-difluorophenyl)prop-2-enoic acid has been particularly relevant in the development of novel therapeutic agents targeting various diseases, including cancer and inflammatory disorders.

One of the most compelling aspects of this compound is its role as a building block in synthetic chemistry. The presence of multiple reactive sites allows chemists to modify its structure in diverse ways, enabling the creation of libraries of derivatives with tailored biological properties. For instance, researchers have utilized this compound to synthesize novel inhibitors of enzymes involved in cancer progression. These inhibitors have shown promise in preclinical studies, demonstrating the ability to disrupt key signaling pathways that drive tumor growth.

The synthesis of 2-(2-bromo-4,5-difluorophenyl)prop-2-enoic acid involves a series of well-established organic reactions, including bromination and fluorination techniques. These processes require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize these reactions, resulting in more efficient production methods that are scalable for industrial applications.

From a biological perspective, the compound has demonstrated interesting interactions with various biomolecules. Initial studies have suggested that it may exhibit inhibitory effects on certain enzymes by competing with natural substrates or by inducing conformational changes that alter enzyme activity. Additionally, its structural features make it a candidate for further exploration as an antagonist or agonist for receptors involved in pain perception and inflammation.

The investigation into the pharmacokinetic properties of 2-(2-bromo-4,5-difluorophenyl)prop-2-enoic acid has also been a focal point of research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its potential as a drug candidate. Preliminary data indicate that it exhibits moderate solubility in water and lipids, suggesting it may have favorable pharmacokinetic profiles for oral administration.

In conclusion, 2-(2-bromo-4,5-difluorophenyl)prop-2-enoic acid represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its role as a versatile intermediate in drug discovery underscores its importance in ongoing research efforts aimed at developing novel therapeutics for complex diseases. As scientific understanding continues to evolve, this compound is expected to remain at the forefront of medicinal chemistry investigations.